Cas no 611-23-4 (2-Nitrosotoluene)
2-Nitrosotoluene structure
Product Name:2-Nitrosotoluene
CAS No:611-23-4
MF:C7H7NO
MW:121.136581659317
MDL:MFCD00002061
CID:506152
PubChem ID:24897581
Update Time:2025-04-19
2-Nitrosotoluene Chemical and Physical Properties
Names and Identifiers
-
- 2-Nitrosotoluene
- 1-methyl-2-nitrosobenzene
- 2-Methyl-1-nitrosobenzene
- 2-methyl-nitrosobenzene
- Benzene,1-methyl-2-nitroso
- o-methyl-nitrosobenzene
- o-Nitrosotoluene
- ortho-nitrosotoluene
- TOLUENE,o-NITROSO
- CCRIS 480
- 4-05-00-00844 (Beilstein Handbook Reference)
- NSC677512
- 1‐methyl‐2‐nitrosobenzene (Substrate 3)
- SCHEMBL836649
- Q27279561
- EINECS 210-261-4
- NSC-677512
- UNII-H2P2O30ZSS
- Nitrosotoluene
- o-Methylnitrosobenzene
- NSC66507
- NCGC00258471-01
- NCGC00248875-01
- 1-methyl-2-nitroso-benzene
- 2-Methylnitrosobenzene
- Benzene, 1-methyl-2-nitroso-(9CI)
- CHEMBL3184586
- BRN 1927295
- AKOS015889069
- NS00034576
- NSC-66507
- Benzene, 1-methyl-2-nitroso-
- TOLUENE, o-NITROSO-
- Tox21_200917
- DTXCID901065
- CAS-611-23-4
- H2P2O30ZSS
- AS-83108
- NSC 66507
- BDBM108226
- 611-23-4
- 2-Nitrosotoluene, 97%
- DTXSID3021065
-
- MDL： MFCD00002061
- Inchi： 1S/C7H7NO/c1-6-4-2-3-5-7(6)8-9/h2-5H,1H3
- InChI Key： TWLBRQVYXPMCFK-UHFFFAOYSA-N
- SMILES： O=NC1C=CC=CC=1C
Computed Properties
- Exact Mass: 121.05300
- Monoisotopic Mass: 121.052764
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.7
- Topological Polar Surface Area: 29.4
Experimental Properties
- Color/Form: Acicular or columnar crystals
- Density: 1.1344 (rough estimate)
- Melting Point: 72-75 °C (lit.)
- Boiling Point: 225.84°C (rough estimate)
- Flash Point: 74.7 °C
- Refractive Index: 1.5323 (estimate)
- Stability/Shelf Life: Stable. Incompatible with oxidizing agents.
- PSA: 29.43000
- LogP: 2.39290
- Solubility: Soluble in chloroform \ ethanol \ ether
2-Nitrosotoluene Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H312-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazardous Material transportation number：UN1759
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36
- RTECS：XT3400000
-
Hazardous Material Identification：
- Safety Term：8
- Packing Group：III
- Risk Phrases：R20/21/22
- Storage Condition：2-8°C
2-Nitrosotoluene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | N26407-5G |
2-Nitrosotoluene |
611-23-4 | 5g |
¥1814.4 | 2023-11-04 | ||
| eNovation Chemicals LLC | Y1263051-250mg |
2-NITROSOTOLUENE |
611-23-4 | 97% | 250mg |
$150 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1263051-1g |
2-NITROSOTOLUENE |
611-23-4 | 97% | 1g |
$180 | 2023-09-04 | |
| 1PlusChem | 1P00EG52-250mg |
2-NITROSOTOLUENE |
611-23-4 | 97% | 250mg |
$62.00 | 2024-04-22 | |
| 1PlusChem | 1P00EG52-1g |
2-NITROSOTOLUENE |
611-23-4 | 97% | 1g |
$100.00 | 2025-02-27 | |
| Aaron | AR00EGDE-5g |
2-NITROSOTOLUENE |
611-23-4 | 5g |
$354.00 | 2023-12-13 | ||
| A2B Chem LLC | AG73302-250mg |
2-NITROSOTOLUENE |
611-23-4 | 97% | 250mg |
$35.00 | 2024-04-19 | |
| A2B Chem LLC | AG73302-1g |
2-NITROSOTOLUENE |
611-23-4 | 97% | 1g |
$70.00 | 2024-04-19 | |
| A2B Chem LLC | AG73302-5g |
2-NITROSOTOLUENE |
611-23-4 | 97% | 5g |
$331.00 | 2024-04-19 | |
| 1PlusChem | 1P00EG52-5g |
2-NITROSOTOLUENE |
611-23-4 | 97% | 5g |
$344.00 | 2025-02-27 |
2-Nitrosotoluene Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:611-23-4)2-NITROSOTOLUENE
Order Number:1647737
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:611-23-4)2-亚硝基甲苯
Order Number:LE1647737
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:31
Price ($):discuss personally
Email:18501500038@163.com
2-Nitrosotoluene Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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